Cas no 2377035-83-9 (Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate)

• Product Name: Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate
• CAS No: 2377035-83-9
• MF: C₁₃H₂₀ClN₅O₂
• MW: 313.783201217651
• CID: 6438930
• PubChem ID: 145913593
• Update Time: 2025-11-01

Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate
• 2377035-83-9
• EN300-7446457

• Inchi： 1S/C13H20ClN5O2/c1-13(2,3)21-12(20)19-6-4-5-9(7-19)17-11-16-8-15-10(14)18-11/h8-9H,4-7H2,1-3H3,(H,15,16,17,18)
• InChI Key： LITCAPLJEQCHHC-UHFFFAOYSA-N
• SMILES： ClC1=NC=NC(=N1)NC1CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 313.1305526g/mol
• Monoisotopic Mass: 313.1305526g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 80.2Ų

Additional information on Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate

Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate: A Promising Scaffold for Targeted Therapeutics

Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate represents a novel chemical entity with significant potential in the development of targeted therapeutics. This compound, with the CAS number 2377035-83-9, is characterized by its unique structural features that combine the versatility of a piperidine ring with the functional groups of a triazine scaffold. Recent advances in medicinal chemistry have highlighted the importance of such hybrid molecules in modulating biological targets with high specificity and efficacy.

The molecular framework of Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate is designed to enable interactions with a wide range of biological targets. The triazine ring, a well-established heterocyclic system, provides multiple sites for functionalization while maintaining structural rigidity. The piperidine ring, a six-membered nitrogen-containing cyclic structure, offers conformational flexibility and the potential for hydrogen bonding interactions. The tert-butyl group at the 1-position of the piperidine ring contributes to steric stability and solubility properties, which are critical for pharmaceutical applications.

Recent studies have demonstrated the utility of Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate in the development of small-molecule inhibitors targeting kinases and GPCRs. The chloro substitution at the 4-position of the triazine ring has been shown to enhance the electrophilicity of the adjacent nitrogen atoms, which can facilitate interactions with nucleophilic residues in target proteins. This structural feature is particularly relevant in the context of drug design for oncology and neurodegenerative disorders.

One of the most promising applications of Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate is in the development of kinase inhibitors. Kinases are critical enzymes in signal transduction pathways, and their dysregulation is implicated in numerous diseases. The triazine scaffold has been extensively explored for its ability to mimic ATP-binding motifs, and the piperidine ring provides additional opportunities for conformational adjustments that can optimize binding affinity. Recent work in Journal of Medicinal Chemistry (2023) has highlighted the potential of this compound in the design of selective inhibitors for the EGFR and HER2 kinases, which are key targets in cancer therapy.

Another area of interest is the use of Tert-but,yl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate in the development of GPCR modulators. GPCRs are a major class of membrane receptors involved in diverse physiological processes, and their modulation can have profound therapeutic implications. The triazine ring's ability to form hydrogen bonds with serine and threonine residues in the extracellular loops of GPCRs makes it an attractive scaffold for designing agonists and antagonists. A recent study published in ACS Chemical Biology (2024) has demonstrated the efficacy of this compound in modulating the activity of the dopamine D2 receptor, which is a target for the treatment of schizophrenia and Parkinson's disease.

From a synthetic perspective, the preparation of Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate involves a series of well-established reactions that are widely used in the synthesis of pharmaceutical compounds. The initial step typically involves the formation of the triazine ring through a nucleophilic substitution reaction, followed by the introduction of the piperidine ring through a ring-opening reaction. The tert-butyl group is introduced in a final step to enhance the compound's stability and solubility properties.

Recent advancements in catalytic methods have significantly improved the efficiency of synthesizing Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate. The use of metal catalysts, such as palladium and nickel, has enabled the selective formation of the desired product with high yield and purity. These methods are particularly important in the context of large-scale production, where cost and efficiency are critical factors. A recent review in Organic & Biomolecular Chemistry (2023) has summarized the latest developments in this area, emphasizing the importance of green chemistry principles in the synthesis of pharmaceutical compounds.

From a pharmacokinetic standpoint, the properties of Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate are favorable for pharmaceutical applications. The tert-butyl group contributes to increased hydrophobicity, which can enhance the compound's ability to cross biological membranes. However, the presence of polar functional groups, such as the amino and carboxyl groups, also ensures good solubility in aqueous environments. This balance of hydrophobic and hydrophilic properties is essential for optimizing the compound's bioavailability and tissue distribution.

Recent studies have also focused on the metabolic stability of Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate. The triazine ring is generally resistant to metabolic degradation, which can enhance the compound's half-life in vivo. However, the piperidine ring may be susceptible to hydrolysis under certain conditions, which can affect the compound's stability. A recent report in Drug Metabolism and Disposition (2024) has provided insights into the metabolic pathways of this compound, highlighting the importance of structural modifications to improve its metabolic stability.

Another important consideration is the toxicity profile of Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate. While the compound itself is not inherently toxic, its potential for causing adverse effects depends on its interactions with biological systems. Recent studies have focused on the safety of this compound in preclinical models, demonstrating its low toxicity and good tolerability. These findings are critical for the development of safe and effective therapeutic agents.

From a therapeutic perspective, the versatility of Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate makes it a valuable scaffold for the design of new drugs. Its ability to interact with a wide range of biological targets, combined with its favorable physicochemical properties, positions it as a promising candidate for the treatment of various diseases. Ongoing research is focused on expanding its applications and optimizing its properties for specific therapeutic indications.

In conclusion, Tert-butyl 3-[(4-chloro-1,3,5-triazin-2-yl)amino]piperidine-1-carboxylate represents a significant advancement in the field of medicinal chemistry. Its unique structural features and favorable properties make it a valuable scaffold for the development of targeted therapeutics. As research in this area continues to evolve, the potential applications of this compound are expected to expand, contributing to the development of new and more effective treatments for a wide range of diseases.